Cas no 1515749-64-0 (N-{[4-(Aminomethyl)cyclohexyl]methyl}cyclopropanamine)

• Product Name: N-{[4-(Aminomethyl)cyclohexyl]methyl}cyclopropanamine
• CAS No: 1515749-64-0
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5048774
• Update Time: 2025-10-29

N-{[4-(Aminomethyl)cyclohexyl]methyl}cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• N-{[4-(aminomethyl)cyclohexyl]methyl}cyclopropanamine
• N-[[4-(aminomethyl)cyclohexyl]methyl]cyclopropanamine
• N-{[4-(Aminomethyl)cyclohexyl]methyl}cyclopropanamine

• Inchi： 1S/C11H22N2/c12-7-9-1-3-10(4-2-9)8-13-11-5-6-11/h9-11,13H,1-8,12H2
• InChI Key： BRBXJGLYBOPQTM-UHFFFAOYSA-N
• SMILES： N(CC1CCC(CN)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• XLogP3: 1.1
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-{[4-(Aminomethyl)cyclohexyl]methyl}cyclopropanamine

Introduction to N-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine (CAS No. 1515749-64-0)

N-{[4-(Aminomethyl)cyclohexyl]methyl}cyclopropanamine (CAS No. 1515749-64-0) is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its unique structural features, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's molecular structure, featuring a cyclohexyl and cyclopropanamine moiety, suggests a high degree of flexibility and reactivity, making it a promising candidate for further investigation.

TheN-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine molecule is composed of several key functional groups that contribute to its chemical behavior. The presence of an amine group in the cyclopropanamine moiety and a secondary amine in the4-(Aminomethyl)cyclohexyl side chain provides multiple sites for chemical modification and interaction with biological targets. This structural complexity allows for the exploration of diverse pharmacological profiles, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. Thecyclopropanamine core structure has shown promise in this regard, with several derivatives exhibiting neuroprotective and anti-inflammatory properties. The4-(Aminomethyl)cyclohexylmethyl group adds an additional layer of complexity, potentially enhancing the compound's ability to interact with specific receptors or enzymes involved in disease mechanisms.

Recent studies have highlighted the potential ofN-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine in the context of central nervous system (CNS) disorders. Research indicates that compounds with similar structural motifs may interfere with aberrant signaling pathways associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. The amine functionalities present in this molecule could serve as binding sites for key targets, potentially leading to the development of novel therapeutics that address unmet medical needs.

The synthesis and characterization ofN-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine have been subjects of extensive investigation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the compound is suitable for further pharmacological testing. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed reactions have been particularly useful in constructing the complex framework of this molecule.

Evaluation of the pharmacokinetic properties ofN-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine is crucial for assessing its potential as a drug candidate. Studies have begun to explore its solubility, stability, and metabolic pathways, providing insights into how it might behave within biological systems. These findings are essential for designing effective dosing regimens and predicting potential side effects.

The therapeutic potential ofN-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine extends beyond CNS disorders. Preliminary data suggest that it may also exhibit anti-inflammatory and analgesic effects, making it relevant for conditions such as rheumatoid arthritis and chronic pain syndromes. The dual functionality provided by the amine groups allows for interactions with both central and peripheral nervous system components, broadening its therapeutic scope.

In conclusion, N-{[4-(Aminomethyl)cyclohexyl)methyl}cyclopropanamine (CAS No. 1515749-64-0) represents a promising compound in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutics targeting neurological and inflammatory diseases. Continued investigation into its pharmacological properties will further elucidate its role in medicine and improve our understanding of its mechanisms of action.